Cas no 648883-66-3 (2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-)
648883-66-3 structure
Product Name:2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
CAS No:648883-66-3
MF:C8H10O4
MW:170.162602901459
CID:413499
PubChem ID:53635090
Update Time:2025-04-19
2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-
- 2,3-dimethylhexa-2,4-dienedioic acid
- SCHEMBL6136073
- DTXSID30705556
- 648883-66-3
-
- Inchi: 1S/C8H10O4/c1-5(3-4-7(9)10)6(2)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)
- InChI Key: ACDCZGWPKSKPDG-UHFFFAOYSA-N
- SMILES: OC(C(C)=C(C=CC(=O)O)C)=O
Computed Properties
- Exact Mass: 170.0579
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
648883-66-3 (2,4-Hexadienedioic acid, 2,3-dimethyl-, (2Z,4Z)-) Related Products
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